Cas no 2138565-09-8 (3-[(6-Bromo-2-ethylquinazolin-4-yl)sulfanyl]propanoic acid)

• Product Name: 3-[(6-Bromo-2-ethylquinazolin-4-yl)sulfanyl]propanoic acid
• CAS No: 2138565-09-8
• MF: C₁₃H₁₃BrN₂O₂S
• MW: 341.223520994186
• CID: 6492142
• PubChem ID: 165800893
• Update Time: 2025-07-20

3-[(6-Bromo-2-ethylquinazolin-4-yl)sulfanyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(6-bromo-2-ethylquinazolin-4-yl)sulfanyl]propanoic acid
• 2138565-09-8
• EN300-1153526
• 3-[(6-Bromo-2-ethylquinazolin-4-yl)sulfanyl]propanoic acid

• Inchi： 1S/C13H13BrN2O2S/c1-2-11-15-10-4-3-8(14)7-9(10)13(16-11)19-6-5-12(17)18/h3-4,7H,2,5-6H2,1H3,(H,17,18)
• InChI Key： DPQBWMYIWGUYJU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(N=C(CC)N=2)SCCC(=O)O

Computed Properties

• Exact Mass: 339.98811g/mol
• Monoisotopic Mass: 339.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.4Ų

Additional information on 3-[(6-Bromo-2-ethylquinazolin-4-yl)sulfanyl]propanoic acid

Comprehensive Overview of 3-[(6-Bromo-2-ethylquinazolin-4-yl)sulfanyl]propanoic acid (CAS No. 2138565-09-8)

3-[(6-Bromo-2-ethylquinazolin-4-yl)sulfanyl]propanoic acid (CAS No. 2138565-09-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This quinazoline derivative is characterized by its unique molecular structure, which includes a 6-bromo-2-ethylquinazolin-4-yl core and a sulfanylpropanoic acid side chain. The compound's distinct properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for quinazoline-based compounds has surged due to their potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in the brominated quinazoline derivatives like 3-[(6-Bromo-2-ethylquinazolin-4-yl)sulfanyl]propanoic acid, as they exhibit promising pharmacological activities. The presence of the bromo substituent enhances the compound's reactivity, making it a versatile building block for further chemical modifications.

One of the key areas where 3-[(6-Bromo-2-ethylquinazolin-4-yl)sulfanyl]propanoic acid shows potential is in the study of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The compound's ability to interact with kinase active sites makes it a candidate for the development of targeted therapies. Additionally, its sulfanylpropanoic acid moiety contributes to its solubility and bioavailability, which are crucial factors in drug design.

The synthesis of 3-[(6-Bromo-2-ethylquinazolin-4-yl)sulfanyl]propanoic acid involves multi-step organic reactions, including bromination, cyclization, and thioether formation. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements for research and development purposes.

From an industrial perspective, 3-[(6-Bromo-2-ethylquinazolin-4-yl)sulfanyl]propanoic acid is produced under controlled conditions to maintain consistency and quality. The compound is typically supplied as a fine powder or crystalline solid, with strict storage recommendations to preserve its stability. Its shelf life and handling procedures are critical considerations for laboratories and pharmaceutical companies.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize quinazoline derivatives like 3-[(6-Bromo-2-ethylquinazolin-4-yl)sulfanyl]propanoic acid. Efforts are being made to reduce the use of hazardous reagents and minimize waste generation. This aligns with the growing emphasis on environmentally friendly practices in chemical manufacturing.

The compound's relevance extends to academic research, where it is used as a reference standard or a starting material for novel chemical entities. Its CAS No. 2138565-09-8 serves as a unique identifier in scientific databases, facilitating easy retrieval of related studies and patents. The increasing number of publications citing this compound underscores its importance in contemporary chemistry.

As the field of precision medicine advances, compounds like 3-[(6-Bromo-2-ethylquinazolin-4-yl)sulfanyl]propanoic acid are expected to play a pivotal role. Their ability to be tailored for specific biological targets offers new avenues for personalized therapies. This has led to a surge in inquiries about the compound's availability, synthesis protocols, and potential collaborations.

In summary, 3-[(6-Bromo-2-ethylquinazolin-4-yl)sulfanyl]propanoic acid (CAS No. 2138565-09-8) is a compound of significant scientific and industrial interest. Its unique structural features and potential applications in drug discovery make it a subject of ongoing research. With the continuous evolution of chemical and pharmaceutical sciences, this compound is poised to contribute to groundbreaking advancements in the years to come.